Cas no 155541-67-6 ((R)-tert-butyl 3-(azidomethyl)piperidine-1-carboxylate)

(R)-tert-butyl 3-(azidomethyl)piperidine-1-carboxylate structure
155541-67-6 structure
Product Name:(R)-tert-butyl 3-(azidomethyl)piperidine-1-carboxylate
CAS No:155541-67-6
MF:C11H20N4O2
MW:240.302102088928
CID:904228
PubChem ID:22647380
Update Time:2025-04-19

(R)-tert-butyl 3-(azidomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-butyl 3-(azidomethyl)piperidine-1-carboxylate
    • (R)-3-(azidomethyl)piperidine-1-carboxylic acid tert-butyl ester
    • (R)-3-azidomethylpiperidin-1-ylcarboxylic acid tert-butyl ester
    • 3-azidomethyl-piperidine-1-carboxylic acid tert-butyl ester
    • Ambcb4036834
    • t-butyl (R)-3-azidomethyl-1-piperidinecarboxylate
    • tert-Butyl 3-(Azidomethyl)-piperidine-1-carboxylate
    • 162167-94-4
    • 3-(Azidomethyl)-1-piperidinecarboxylic acid, 1,1-dimethylethyl ester
    • EN300-1725023
    • 155541-67-6
    • AKOS022185632
    • 3-Azidomethylpiperidine-1-carboxylic Acid Tert-butyl Ester
    • DB-433091
    • SCHEMBL14533317
    • 1-Boc-3-(azidomethyl)piperidine
    • BAEVCCYGRQSYIU-UHFFFAOYSA-N
    • MFCD16556112
    • 3-(Azidomethyl)-1-piperidinecarboxylic acid, 1.1-dimethylethyl ester
    • tert-Butyl 3-(azidomethyl)-1-piperidinecarboxylate
    • DTXSID10627303
    • BS-40192
    • tert-Butyl 3-(azidomethyl)piperidine-1-carboxylate
    • Tert-butyl 3-(azidomethyl)piperidine-1-carboxylate, AldrichCPR
    • Inchi: 1S/C11H20N4O2/c1-11(2,3)17-10(16)15-6-4-5-9(8-15)7-13-14-12/h9H,4-8H2,1-3H3
    • InChI Key: BAEVCCYGRQSYIU-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(CN=[N+]=[N-])C1)=O

Computed Properties

  • Exact Mass: 240.1588
  • Monoisotopic Mass: 240.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.9Ų

Experimental Properties

  • PSA: 78.3
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